Cas no 938459-06-4 (1-(5-Isopropyl-1,2,4-oxadiazol-3-yl)-N-methylmethanamine)

• Product Name: 1-(5-Isopropyl-1,2,4-oxadiazol-3-yl)-N-methylmethanamine
• CAS No: 938459-06-4
• MF: C₇H₁₃N₃O
• MW: 155.197621107101
• MDL: MFCD09055314
• CID: 1086425
• PubChem ID: 329775751
• Update Time: 2025-11-02

1-(5-Isopropyl-1,2,4-oxadiazol-3-yl)-N-methylmethanamine Chemical and Physical Properties

Names and Identifiers

• 1-(5-Isopropyl-1,2,4-oxadiazol-3-yl)-N-methylmethanamine
• N-methyl-1-(5-propan-2-yl-1,2,4-oxadiazol-3-yl)methanamine
• BS-36412
• DTXSID40650866
• 938459-06-4
• MFCD09055314
• 1-(5-Isopropyl-1,2,4-oxadiazol-3-yl)-N-methylmethanamine, AldrichCPR
• SCHEMBL17790155
• N-Methyl-1-[5-(propan-2-yl)-1,2,4-oxadiazol-3-yl]methanamine
• AKOS011622308
• [(5-ISOPROPYL-1,2,4-OXADIAZOL-3-YL)METHYL](METHYL)AMINE

• MDL： MFCD09055314
• Inchi： 1S/C7H13N3O/c1-5(2)7-9-6(4-8-3)10-11-7/h5,8H,4H2,1-3H3
• InChI Key： VQKNAAAIDMNTME-UHFFFAOYSA-N
• SMILES： O1C(C(C)C)=NC(CNC)=N1

Computed Properties

• Exact Mass: 155.10600
• Monoisotopic Mass: 155.105862047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 118
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 51Ų

Experimental Properties

• Density: 1.032
• Boiling Point: 235.3°C at 760 mmHg
• Flash Point: 96.1°C
• Refractive Index: 1.471
• PSA: 50.95000
• LogP: 1.30330

1-(5-Isopropyl-1,2,4-oxadiazol-3-yl)-N-methylmethanamine Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P301+P312+P330
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 1-(5-Isopropyl-1,2,4-oxadiazol-3-yl)-N-methylmethanamine

Comprehensive Guide to 1-(5-Isopropyl-1,2,4-oxadiazol-3-yl)-N-methylmethanamine (CAS No. 938459-06-4): Properties, Applications, and Market Insights

1-(5-Isopropyl-1,2,4-oxadiazol-3-yl)-N-methylmethanamine (CAS No. 938459-06-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. This molecule belongs to the 1,2,4-oxadiazole family, a class of heterocyclic compounds known for their diverse biological activities. The presence of the isopropyl and N-methylmethanamine substituents further enhances its potential applications, making it a subject of interest for researchers and industry professionals alike.

The compound's molecular formula is C₇H₁₃N₃O, with a molecular weight of 155.20 g/mol. Its structure features a 1,2,4-oxadiazole ring, which is a five-membered heterocycle containing two nitrogen atoms and one oxygen atom. This ring system is known for its stability and ability to participate in various chemical reactions, making it a valuable scaffold in drug discovery. The isopropyl group at the 5-position and the N-methylmethanamine side chain at the 3-position contribute to the compound's lipophilicity and potential bioactivity.

In recent years, 1-(5-Isopropyl-1,2,4-oxadiazol-3-yl)-N-methylmethanamine has been explored for its potential applications in medicinal chemistry. Researchers have investigated its role as a building block for the synthesis of novel drug candidates, particularly in the development of central nervous system (CNS) agents and anti-inflammatory compounds. The 1,2,4-oxadiazole moiety is known to exhibit a range of pharmacological activities, including antimicrobial, antiviral, and anticancer effects, which has spurred interest in this compound's derivatives.

Another area of growing interest is the compound's potential use in agrochemical research. The 1,2,4-oxadiazole ring system has been incorporated into various pesticides and herbicides due to its ability to interact with biological targets in pests and weeds. The isopropyl substitution may enhance the compound's bioavailability and environmental stability, making it a promising candidate for further development in this field.

From a synthetic chemistry perspective, 1-(5-Isopropyl-1,2,4-oxadiazol-3-yl)-N-methylmethanamine offers several advantages. Its relatively simple structure allows for straightforward modifications, enabling researchers to create diverse libraries of analogs for structure-activity relationship (SAR) studies. The compound's stability under various conditions also makes it suitable for use in high-throughput screening and combinatorial chemistry approaches.

The market for 1,2,4-oxadiazole-containing compounds has been expanding steadily, driven by increasing demand in pharmaceutical and agricultural applications. As researchers continue to explore the potential of 1-(5-Isopropyl-1,2,4-oxadiazol-3-yl)-N-methylmethanamine, its commercial significance is expected to grow. Current market trends indicate a rising interest in heterocyclic compounds with improved bioavailability and target specificity, positioning this molecule as a valuable asset in drug discovery pipelines.

Quality control and analytical characterization of 1-(5-Isopropyl-1,2,4-oxadiazol-3-yl)-N-methylmethanamine typically involve techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry. These methods ensure the compound's purity and confirm its structural identity, which is crucial for research and development applications. The compound's physicochemical properties, including solubility, melting point, and stability, are well-documented and contribute to its predictable behavior in various experimental conditions.

Recent advancements in computational chemistry and molecular modeling have facilitated the study of 1-(5-Isopropyl-1,2,4-oxadiazol-3-yl)-N-methylmethanamine at the atomic level. Researchers can now predict its interactions with biological targets, optimize its structure for specific applications, and design more effective derivatives. These computational approaches have significantly accelerated the compound's development process and reduced the need for extensive empirical testing.

Environmental and safety considerations for 1-(5-Isopropyl-1,2,4-oxadiazol-3-yl)-N-methylmethanamine are an important aspect of its handling and use. While the compound is not classified as hazardous under standard regulations, proper laboratory practices should always be followed. Material safety data sheets (MSDS) provide detailed information about handling, storage, and disposal procedures to ensure safe usage in research and industrial settings.

The future outlook for 1-(5-Isopropyl-1,2,4-oxadiazol-3-yl)-N-methylmethanamine appears promising, with ongoing research exploring its potential in various therapeutic areas. As the scientific community continues to uncover the full range of this compound's applications, its importance in chemical research and development is likely to increase. Collaborations between academic institutions and pharmaceutical companies are expected to drive innovation and expand the compound's utility in addressing current healthcare and agricultural challenges.

For researchers interested in working with 1-(5-Isopropyl-1,2,4-oxadiazol-3-yl)-N-methylmethanamine (CAS No. 938459-06-4), it is available through specialized chemical suppliers who can provide technical data and support for various applications. The compound's growing portfolio of potential uses makes it an exciting area of study for chemists, biologists, and material scientists looking to develop next-generation solutions in their respective fields.